![molecular formula C6H5N B2938576 3-Cyclopropylprop-2-ynenitrile CAS No. 2044714-34-1](/img/structure/B2938576.png)
3-Cyclopropylprop-2-ynenitrile
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Overview
Description
3-Cyclopropylprop-2-ynenitrile is a chemical compound that has been widely used in scientific research. It is a highly reactive molecule that has been used in various applications, including synthesis, biological research, and material science.
Scientific Research Applications
Organic Synthesis
Cyclopropanes are highly valued in organic synthesis due to their unique reactivity. They serve as versatile building blocks for creating complex molecular structures. The strained ring structure of cyclopropanes, like 3-Cyclopropylprop-2-ynenitrile, can be exploited to construct larger, more complex compounds with potential applications in various fields of chemistry .
Medicinal Chemistry
In medicinal chemistry, cyclopropane-containing compounds are often used for their biological activity. The presence of a cyclopropane ring can significantly affect a molecule’s pharmacokinetic and pharmacodynamic properties, leading to potential new drug discoveries .
Materials Science
Cyclopropane derivatives are also used in materials science. Their unique chemical properties can contribute to the development of new materials with specific desired characteristics, such as increased strength or altered electrical conductivity .
Natural Product Synthesis
The synthesis of natural products often involves the construction of complex cyclopropane-containing structures. These natural products can have various applications, from pharmaceuticals to agrochemicals .
Catalysis
Functionalized cyclopropanes can be used in catalysis to facilitate or speed up chemical reactions. This is particularly useful in industrial processes where efficiency and selectivity are crucial .
Biomedical Applications
Cyclopropane derivatives may have applications in biomedical fields, such as in the design of probes or agents for imaging or therapy .
Environmental Remediation
The unique chemical properties of cyclopropanes could be utilized in environmental remediation efforts, such as in the breakdown of pollutants or the synthesis of environmentally friendly materials .
Wastewater Treatment
Similarly, these compounds might find use in wastewater treatment processes, aiding in the removal of contaminants and improving water quality .
Mechanism of Action
Target of Action
It is known that cyclopropane-containing compounds are widely used in synthetic and pharmaceutical chemistry due to their unique structural and chemical properties .
Mode of Action
A study on a similar compound, yne-alkylidenecyclopropanes, suggests that the reaction starts with oxidative cyclometallation of alkyne and acp, followed by ring opening of the cyclopropyl (cp) group and reductive elimination to form the cycloadduct .
Biochemical Pathways
Cyclopropane biosynthesis is known to involve two major pathways, depending on whether the reaction involves an exogenous c1 unit from s-adenosylmethionine (sam) or not .
Pharmacokinetics
Understanding the pharmacokinetics and pharmacodynamics of a compound is crucial in drug discovery and development . This includes absorption, distribution, metabolism, and excretion (ADME) properties, which impact the bioavailability of the compound .
Result of Action
Cyclopropane-containing compounds are known for their unique structural and chemical properties, which make them widely used in synthetic and pharmaceutical chemistry .
Action Environment
Environmental factors can influence the action, efficacy, and stability of a compound. For instance, changes in temperature, light, and other environmental conditions can affect the production of plant secondary metabolites . .
properties
IUPAC Name |
3-cyclopropylprop-2-ynenitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5N/c7-5-1-2-6-3-4-6/h6H,3-4H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FHFHWRSVWBEJNN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C#CC#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5N |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
91.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Cyclopropylprop-2-ynenitrile |
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